![molecular formula C10H13ClO3S B1296649 4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride CAS No. 80745-07-9](/img/structure/B1296649.png)
4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride
Overview
Description
4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride, also known as Mtr chloride, is a chemical compound with the empirical formula C10H13ClO3S . It has a molecular weight of 248.73 . This compound is used in peptide synthesis, particularly as a protecting group reagent for amines, especially the ω-amine in arginine .
Synthesis Analysis
The 4-methoxy-2,3,6-trimethylbenzenesulfonyl (Mtr) group is used to protect the ε-amino function of lysine . It can be readily removed with 0.15–0.3 M methanesulphonic acid in trifluoroacetic acid–thioanisole (9:1), but is completely resistant to hydrogenolysis or treatment with neat trifluoroacetic acid hydrogen chloride . Therefore, it can be used in the solution synthesis of methionine-containing peptides .
Molecular Structure Analysis
The SMILES string of this compound is COc1cc(C)c(c(C)c1C)S(Cl)(=O)=O
. This string represents the structure of the molecule in a linear format, which can be used to generate a 3D model of the molecule.
Chemical Reactions Analysis
The Mtr group is used to protect the ε-amino function of lysine and can be readily removed with methanesulphonic acid in trifluoroacetic acid–thioanisole . This makes it useful in the synthesis of peptides containing the guanidino group .
Physical And Chemical Properties Analysis
This compound has a melting point of 57-61 °C . It is sensitive to moisture and should be stored at -20°C . The compound has a sulfur content of 12.2-13.5% .
Scientific Research Applications
Peptide Synthesis
4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride has been studied for its application in peptide synthesis. It was introduced as a protecting group for the indole ring of tryptophan during peptide synthesis. This compound has shown stability to trifluoroacetic acid and can be removed by hydrogen fluoride or methanesulfonic acid. It has been successfully used in syntheses of various peptides, demonstrating its effectiveness in preventing decomposition and modification of the tryptophan residue during peptide synthesis (Fukuda, Wakimasu, Kobayashi, & Fujino, 1982).
Solid-Phase Synthesis
The 4-Methoxy-2,3,6-trimethylbenzenesulfonyl (Mtr) group has been employed as a protecting group for the amino function of lysine in peptide synthesis. Its stability under certain conditions makes it a valuable tool in the solid-phase synthesis of peptides. This group's acid lability and resistance to hydrogenolysis or neat trifluoroacetic acid hydrogen chloride make it suitable for synthesizing methionine-containing peptides, like mastoparan and chicken gastrin-releasing peptide (Fujino, Wakimasu, & Kitada, 1982).
Mechanism of Action
Target of Action
The primary target of 4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride, also known as 4-Methoxy-2,3,6-trimethylbenzene-1-sulfonyl chloride, is the ε-amino function of lysine . This compound is used as a protecting group reagent for amines, especially the ω-amine in arginine .
Mode of Action
This compound acts as a protecting group reagent . It binds to the ε-amino function of lysine, protecting it from reactions during peptide synthesis . This protection can be readily removed with 0.15–0.3 M methanesulphonic acid in trifluoroacetic acid–thioanisole (9:1), but is completely resistant to hydrogenolysis or treatment with neat trifluoroacetic acid hydrogen chloride .
Biochemical Pathways
The compound plays a crucial role in the synthesis of peptides , particularly those containing methionine . By protecting the ε-amino function of lysine, it allows for the successful synthesis of peptides like mastoparan X and chicken gastrin releasing peptide (c-GRP) .
Result of Action
The result of the action of this compound is the successful synthesis of peptides . By protecting the ε-amino function of lysine, it prevents unwanted reactions during synthesis, leading to the successful production of the desired peptide .
Action Environment
The action of this compound is influenced by the specific conditions of the peptide synthesis process. For example, the removal of the protecting group requires the presence of 0.15–0.3 M methanesulphonic acid in trifluoroacetic acid–thioanisole (9:1) . The compound is also noted to be moisture sensitive , indicating that the level of humidity in the environment could impact its efficacy and stability.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride plays a crucial role in biochemical reactions, primarily as a protecting group reagent for amines, especially the ω-amino group in arginine . It interacts with enzymes and proteins by forming stable sulfonamide bonds, which protect the amino groups from unwanted reactions during peptide synthesis. This interaction is essential for the selective modification of peptides and proteins, allowing for the synthesis of complex biomolecules.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are significant. It influences cell function by protecting amino groups in peptides, which can affect cell signaling pathways, gene expression, and cellular metabolism. By preventing unwanted reactions, this compound ensures the integrity of peptides and proteins, thereby maintaining proper cellular function and facilitating the study of specific biochemical pathways .
Molecular Mechanism
At the molecular level, this compound exerts its effects through the formation of sulfonamide bonds with amino groups. This interaction involves the binding of the sulfonyl chloride group to the amino group, resulting in the formation of a stable sulfonamide linkage. This mechanism is crucial for the protection of amino groups during peptide synthesis, preventing unwanted side reactions and ensuring the selective modification of peptides and proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is known for its stability, but it can degrade under certain conditions. Long-term studies have shown that it remains effective in protecting amino groups in peptides, but its stability can be compromised by exposure to moisture and high temperatures. These factors can lead to the degradation of the compound and a reduction in its protective capabilities .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively protects amino groups without causing significant adverse effects. At high doses, it can exhibit toxic effects, including irritation and damage to tissues. These threshold effects highlight the importance of careful dosage control in experimental settings to avoid toxicity while achieving the desired protective effects .
Metabolic Pathways
This compound is involved in metabolic pathways related to peptide synthesis. It interacts with enzymes and cofactors that facilitate the formation of sulfonamide bonds, thereby influencing metabolic flux and metabolite levels. The compound’s role in protecting amino groups is critical for the synthesis of peptides and proteins, which are essential components of various metabolic pathways .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions ensure the proper localization and accumulation of the compound, allowing it to effectively protect amino groups in peptides. The distribution of the compound is crucial for its function in biochemical reactions and peptide synthesis .
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization ensures that the compound can effectively protect amino groups in peptides, preventing unwanted reactions and facilitating the selective modification of biomolecules .
properties
IUPAC Name |
4-methoxy-2,3,6-trimethylbenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO3S/c1-6-5-9(14-4)7(2)8(3)10(6)15(11,12)13/h5H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWLYVEYCCPEHLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1S(=O)(=O)Cl)C)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00340236 | |
Record name | 4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00340236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
80745-07-9 | |
Record name | 4-Methoxy-2,3,6-trimethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00340236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Methoxy-2,3,6-Trimethylbenzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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